Cas no 91348-45-7 (3-Bromoindole-2-carboxylic acid ethyl ester)

3-Bromoindole-2-carboxylic acid ethyl ester structure
91348-45-7 structure
Product Name:3-Bromoindole-2-carboxylic acid ethyl ester
CAS No:91348-45-7
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD02071793
CID:61499
PubChem ID:160871171
Update Time:2024-10-26

3-Bromoindole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromoindole-2-carboxylate
    • 3-BROMOINDOLE-2-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 3-bromo-1H-indole-2-carboxylate
    • 1H-INDOLE-2-CARBOXYLIC ACID, 3-BROMOETHYL ESTER
    • 1H-INDOLE-2-CARBOXYLICACID, 3-BROMO-, ETHYL ESTER
    • 1H-INDOLE-2-CARBOXYLICACID-3-BROMOETHYLESTER
    • 3-(T-BUTYLDIMETHYLSILOXY)IODOBENZENE
    • 3-Bromo-1H-indole-2-carboxylic acid Ethyl Ester
    • 3-BROMO-2-INDOLECARBOXYLIC ACID ETHYL ESTER
    • 3-BROMOINDOLE-
    • ETHYL-3-BROMO-1H-INDOLE-2-CARBOXYLATE
    • 1H-Indole-2-carboxylic acid, 3-bromo-, ethyl ester
    • 3-Br-Ica-Oet
    • ETHYL 3-BROMOINDOL-2-CARBOXYLATE
    • PubChem2247
    • PubChem7204
    • KSC495C3L
    • DRJWEOYWZOGNQU-UHFFFAOYSA-N
    • BCP11446
    • STK893364
    • Ethyl 3-bromo-1H-indole-2-carboxylate (ACI)
    • Indole-2-carboxylic acid, 3-bromo-, ethyl ester (6CI, 7CI)
    • 3-Bromo-2-carbethoxyindole
    • MFCD02071793
    • 3-bromo-1H-indole carboxylic acid ethyl ester
    • CS-W002873
    • DTXSID60405810
    • AC-1736
    • DB-022385
    • AO-192/13960017
    • BBL020674
    • AKOS001476188
    • AB-0012
    • 3-bromo-1H-indolecarboxylic acid ethyl ester
    • E0927
    • SY006244
    • 91348-45-7
    • SCHEMBL43369
    • 3-Bromoindole-2-carboxylic acid ethyl ester
    • MDL： MFCD02071793
    • Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)10-9(12)7-5-3-4-6-8(7)13-10/h3-6,13H,2H2,1H3
    • InChI Key： DRJWEOYWZOGNQU-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(Br)C2C(=CC=CC=2)N1)OCC

Computed Properties

  • Exact Mass: 266.98900
  • Monoisotopic Mass: 266.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.554
  • Melting Point: 149.0 to 153.0 deg-C
  • Boiling Point: 387.9°C at 760 mmHg
  • Flash Point: 188.4℃
  • Refractive Index: 1.646
  • PSA: 42.09000
  • LogP: 3.10710

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3-Bromoindole-2-carboxylic acid ethyl ester Production Method

Production Method 1

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran
Reference
Design and synthesis of novel N-sulfonyl-2-indole carboxamides as potent PPAR-γ binding agents with potential application to the treatment of osteoporosis
Hopkins, Corey R.; O'Neil, Steven V.; Laufersweiler, Michael C.; Wang, Yili; Pokross, Matthew; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(21), 5659-5663

Production Method 2

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  20 min, 0 °C; 0 °C → rt; 2 h, rt
Reference
Design and synthesis of dual inhibitors of HIV reverse transcriptase and integrase: Introducing a diketoacid functionality into delavirdine
Wang, Zhengqiang; Vince, Robert, Bioorganic & Medicinal Chemistry, 2008, 16(7), 3587-3595

Production Method 3

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  2 h, rt
1.2 Solvents: Water ;  0 °C
Reference
Nucleophilic reactions in the indole series: displacement of bromine under phase transfer catalysis
Barraja, Paola; Diana, Patrizia; Carbone, Anna; Cirrincione, Girolamo, Tetrahedron, 2008, 64(51), 11625-11631

Production Method 4

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: Lithium bromide ,  1-Butanaminium, N,N,N-tributyl-, salt with peroxydisulfuric acid ([(HO)SO2]2O2) … Solvents: Acetonitrile ;  8 h, 25 °C
Reference
Practical and regioselective brominations of aromatic compounds using tetrabutylammonium peroxydisulfate
Park, Min Young; Yang, Seung Gak; Jadhav, Vidyadhar; Kim, Yong Hae, Tetrahedron Letters, 2004, 45(25), 4887-4890

Production Method 5

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: Potassium bromide ,  N-Chloro-N-fluorobenzenesulfonamide Solvents: Acetonitrile ;  10 min, rt
1.2 rt
Reference
A quick, mild and efficient bromination using a CFBSA/KBr system
Jiang, Pan-Pan; Yang, Xian-Jin, RSC Advances, 2016, 6(93), 90031-90034

Production Method 6

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  overnight, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 7
Reference
New N-pyridinyl(methyl)-indole-2- and 3-(Alkyl)carboxamides and Derivatives Acting as Systemic and Topical Inflammation Inhibitors
Breteche, Anne; Duflos, Muriel; Dassonville, Alexandra; Nourrisson, Marie-Renee; Brelet, Jacques; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2002, 17(6), 415-424

Production Method 7

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  12 h, rt
1.2 Reagents: Water ;  cooled
Reference
Indolyl linked meta-substituted benzylidene-based novel PPAR ligands: synthetic and docking studies
Verma, Raman K.; Mall, Rajiv; Singh, Amanjot, Medicinal Chemistry Research, 2015, 24(4), 1396-1407

Production Method 8

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
Reference
Indolyl Linked Meta-Substituted Benzylidenes as Novel Ligands: Synthesis, Biological Evaluation, and Molecular Docking Studies
Mall, Rajiv ; Singh, Amanjot; Singh, Gagandeep; Singh, Varinder; Verma, Raman K., Journal of Heterocyclic Chemistry, 2019, 56(5), 1542-1552

Production Method 9

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ;  2 h, rt
Reference
Substituted indoles as selective protease activated receptor 4 (PAR-4) antagonists: Discovery and SAR of ML354
Wen, Wandong; Young, Summer E.; Duvernay, Matthew T.; Schulte, Michael L.; Nance, Kellie D.; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(19), 4708-4713

Production Method 10

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Hydrogen bromide Solvents: Ethyl acetate ,  Water ;  60 °C; 0.5 h, 60 °C
Reference
Efficient and Practical Oxidative Bromination and Iodination of Arenes and Heteroarenes with DMSO and Hydrogen Halide: A Mild Protocol for Late-Stage Functionalization
Song, Song; Sun, Xiang; Li, Xinwei; Yuan, Yizhi; Jiao, Ning, Organic Letters, 2015, 17(12), 2886-2889

Production Method 11

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: Potassium bromide ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Acetonitrile ;  72 h, rt
Reference
Green Halogenation of Indoles with Oxone-Halide
Zheng, Tao; Xu, Jun ; Cheng, Shaojun; Ye, Jianghai; Ma, Shiqiang; et al, Journal of Organic Chemistry, 2023, 88(16), 11497-11503

Production Method 12

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: Lithium bromide ,  1-Butanaminium, N,N,N-tributyl-, salt with peroxydisulfuric acid ([(HO)SO2]2O2) … Solvents: Acetonitrile ;  8 h, 25 °C
Reference
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Kim, Yong; Park, Min; Yang, Seung, Phosphorus, 2005, 180(5-6), 1235-1240

Production Method 13

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Tetrabutylammonium bromide Solvents: Acetonitrile ;  2 h, rt
Reference
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Production Method 14

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Dabco Solvents: Dichloromethane ;  rt
Reference
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Xu, Haiyan; Hu, Lanping; Zhu, Guanghua; Zhu, Yueping; Wang, Yang; et al, RSC Advances, 2022, 12(12), 7115-7119

Production Method 15

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Oxygen Catalysts: Ammonium persulfate ,  Erythrosine Solvents: Acetonitrile ;  10 min, 20 °C
Reference
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Rogers, David A.; Brown, Roxanne G.; Brandeburg, Zachary C.; Ko, Eric Y.; Hopkins, Megan D.; et al, ACS Omega, 2018, 3(10), 12868-12877

Production Method 16

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: N-Methoxy-1-butanesulfonamide Solvents: Heptane ;  17 h, 25 °C
1.2 Reagents: Sodium sulfite Solvents: Water ;  25 °C
Reference
Cooperativity within the catalyst: alkoxyamide as a catalyst for bromocyclization and bromination of (hetero)aromatics
Mondal, Haripriyo; Sk, Raja Md; Maji, Modhu Sudan, Chemical Communications (Cambridge, 2020, 56(77), 11501-11504

Production Method 17

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium bromide ,  Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Ethanol ,  Water ;  16 h, 30 °C
Reference
Tungstate-Catalyzed Biomimetic Oxidative Halogenation of (Hetero)Arene under Mild Condition
Ma, Zhuang; Lu, Helin; Liao, Ke; Chen, Zhilong, iScience, 2020, 23(5),

Production Method 18

3770-50-1 3770-50-1
91348-45-7 91348-45-7
Reaction Conditions
Reference
Synthesis and biological evaluation of tetrahydro[1,4]diazepino[1,2-a]indol-1-ones as cyclin-dependent kinase inhibitors
Putey, Aurelien; Fournet, Guy; Lozach, Olivier; Perrin, Lionel; Meijer, Laurent; et al, European Journal of Medicinal Chemistry, 2014, 83, 617-629

Production Method 19

91348-45-7 91348-45-7
Reaction Conditions
Reference
Novel indolyl linked para-substituted benzylidene-based phenyl containing thiazolidienediones and their analogs as α-glucosidase inhibitors: synthesis, in vitro, and molecular docking studies
Kaur, Jeewanjot; Singh, Amanjot; Singh, Gagandeep; Verma, Raman K.; Mall, Rajiv, Medicinal Chemistry Research, 2018, 27(3), 903-914

Production Method 20

91348-45-7 91348-45-7
Reaction Conditions
Reference
3-(2-Carboxyindol-3-yl)propionic acid-based antagonists of the NMDA (N-methyl-D-aspartic acid) receptor associated glycine binding site
Salituro, Francesco G.; Harrison, Boyd L.; Baron, Bruce M.; Nyce, Philip L.; Stewart, Kenneth T.; et al, Journal of Medicinal Chemistry, 1992, 35(10), 1791-9

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Amadis Chemical Company Limited
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(CAS:91348-45-7)3-Bromoindole-2-carboxylic acid ethyl ester
Order Number:A22156
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Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:12
Price ($):402.0
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Amadis Chemical Company Limited
(CAS:91348-45-7)3-Bromoindole-2-carboxylic acid ethyl ester
A22156
Purity:99%
Quantity:100g
Price ($):402.0
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